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Compound of Interest

Compound Name: 4-Methoxybenzoyl chloride

Cat. No.: B033012 Get Quote

Technical Support Center: 4-Methoxybenzoyl
Chloride
This technical support center provides comprehensive guidance on the safe handling and

storage of 4-methoxybenzoyl chloride for researchers, scientists, and drug development

professionals.

Properties and Hazards Summary
4-Methoxybenzoyl chloride, also known as p-anisoyl chloride, is a corrosive substance that

requires careful handling to prevent serious injury and property damage. It is an amber-colored

crystalline solid or a clear to yellow semi-solid/liquid with a sharp, penetrating odor.[1][2][3] It is

classified as a substance that causes severe skin burns and eye damage.[1][4] This chemical

reacts violently with water and is moisture sensitive.[3][5]
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Property Value Citations

CAS Number 100-07-2 [5]

Molecular Formula C8H7ClO2 [5]

Molecular Weight 170.59 g/mol [4]

Melting Point 22 °C (72 °F) [2][3]

Boiling Point 262-263 °C [2]

Density 1.260 g/mL at 20 °C [2]

Flash Point 87 °C (188.6 °F) - closed cup [3][6]

Storage Temperature 2-8°C [2][3]

Vapor Density 5.9 [5]

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of 4-
methoxybenzoyl chloride.

Personnel Exposure

Question: What should I do if 4-methoxybenzoyl chloride comes into contact with my skin

or hair? Answer: Immediately flush the affected area with large amounts of water, using a

safety shower if available.[7][8] Promptly remove all contaminated clothing, including

footwear.[7][8] Continue to rinse the skin with running water.[7][8] Seek immediate medical

attention.[5]

Question: What is the first aid procedure for eye contact with 4-methoxybenzoyl chloride?

Answer: Immediately hold the eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[7][8] Ensure complete irrigation by keeping the eyelids away

from the eye and occasionally lifting the upper and lower lids.[7][8] Remove contact lenses if

present and easy to do so.[1] Continue rinsing and seek immediate medical attention.[4][5]
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Question: What should I do if I inhale 4-methoxybenzoyl chloride vapors? Answer: Move

the individual to fresh air immediately and keep them in a position comfortable for breathing.

[1] If the person is not breathing, provide artificial respiration.[5] Seek immediate medical

help.[1]

Question: What steps should be taken if 4-methoxybenzoyl chloride is accidentally

ingested? Answer: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[1][4] Never

give anything by mouth to an unconscious person.[1][4] Seek immediate medical attention.

[4]

Spills and Leaks

Question: How should I handle a small spill of 4-methoxybenzoyl chloride? Answer: For

small spills, isolate the area for at least 25 meters for solids and 50 meters for liquids.[9]

Eliminate all ignition sources.[9] Use personal protective equipment, including respiratory

protection.[1] Absorb the spill with dry sand, earth, or another non-combustible material.[9]

Collect the material in a suitable, labeled container for disposal.[1]

Question: What is the procedure for a large spill? Answer: For large spills, increase the

isolation distance in the downwind direction.[9] Evacuate personnel to a safe area.[1]

Prevent the substance from entering waterways, sewers, or confined areas.[9] Use a vapor-

suppressing foam to reduce vapors.[9] Do not allow water to contact the spilled material.[9]

Storage and Handling Issues

Question: My container of 4-methoxybenzoyl chloride is bulging. What should I do?

Answer: A bulging container may indicate pressure buildup due to decomposition.[2][9] This

is a hazardous situation that could lead to an explosion, especially if the container is warm.

[9] If it can be done safely, move the container to a cool, well-ventilated area. Avoid heat and

ignition sources.[5] Contact your institution's environmental health and safety department

immediately for guidance on handling and disposal.

Question: I noticed fumes when I opened a container of 4-methoxybenzoyl chloride. Is this

normal? Answer: Yes, 4-methoxybenzoyl chloride fumes in the air.[9][10] This is due to its

reaction with moisture in the air to form hydrochloric acid and anisic acid.[9][10] Always

handle this chemical in a well-ventilated area or a chemical fume hood.[5]
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Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is required when handling 4-
methoxybenzoyl chloride? A1: Wear protective gloves, protective clothing, and eye/face

protection (safety goggles and a face shield).[1][4] Respiratory protection, such as a full-face

respirator with an appropriate filter, should be used if exposure limits are exceeded or if

irritation is experienced.[1]

Q2: What are the primary hazards associated with 4-methoxybenzoyl chloride? A2: The

primary hazards are its corrosivity, causing severe skin burns and eye damage, and its

violent reaction with water.[4][5] It is also moisture-sensitive and can decompose, leading to

pressure buildup in sealed containers.[2][9]

Q3: What materials are incompatible with 4-methoxybenzoyl chloride? A3: It is

incompatible with water, strong oxidizing agents, strong bases, and alcohols.[5][9] It may

also react vigorously with ethers in the presence of metal salts.[9]

Q4: How should 4-methoxybenzoyl chloride be stored? A4: Store in a cool, dry, and well-

ventilated place in a tightly closed container.[4][5] The recommended storage temperature is

between 2-8°C.[2][3] Keep it away from heat, sparks, open flames, and incompatible

materials.[5] Store in a corrosives area and ensure the container is locked up.[1][5]

Q5: What are the hazardous decomposition products of 4-methoxybenzoyl chloride? A5:

Upon decomposition, it can emit toxic fumes of carbon monoxide (CO), carbon dioxide

(CO2), and hydrogen chloride gas.[5]

Q6: How should I dispose of waste 4-methoxybenzoyl chloride? A6: Dispose of the

contents and container to an approved waste disposal plant in accordance with local, state,

and federal regulations.[1]

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5] Confirm that all necessary PPE is available and in good condition.
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Inert Atmosphere: When possible, handle 4-methoxybenzoyl chloride under an inert

atmosphere (e.g., nitrogen or argon) to minimize contact with moisture.

Dispensing: Use a chemical fume hood with proper ventilation.[5] Ground all equipment to

prevent static discharge.[9] Slowly open the container, being aware of potential pressure

buildup.

Reaction Setup: Add 4-methoxybenzoyl chloride to the reaction vessel slowly and in a

controlled manner, especially when adding to materials with which it may react

exothermically.

Post-Handling: After use, tightly reseal the container.[4][5] Decontaminate any surfaces that

may have come into contact with the chemical. Wash hands thoroughly after handling.[4][5]

Visualizations
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Safe Handling Workflow for 4-Methoxybenzoyl Chloride

1. Pre-Experiment Check
- Verify fume hood function

- Locate safety shower & eyewash
- Inspect PPE

2. Don Personal Protective Equipment (PPE)
- Chemical resistant gloves

- Safety goggles & face shield
- Lab coat

Proceed

3. Prepare Workspace
- Work in a designated area

- Ensure inert atmosphere if needed

Proceed

4. Handle Chemical
- Open container slowly in fume hood
- Dispense required amount carefully

Proceed

5. Post-Handling
- Tightly seal container

- Decontaminate workspace
- Wash hands thoroughly

Proceed

Emergency Procedure
(Spill, Exposure)

If issue occurs

6. Waste Disposal
- Dispose of waste in approved container

- Follow institutional guidelines

Proceed

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-methoxybenzoyl chloride.
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4-Methoxybenzoyl Chloride Chemical Incompatibilities

4-Methoxybenzoyl Chloride

Water / Moisture

Violent Reaction
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Decomposition

Ethers
(with metal salts)

May React Vigorously

Hydrogen Chloride Gas

Forms

Pressure Buildup /
Explosion Risk

Contributes to

Vigorous/Explosive
Reaction

Leads to

Click to download full resolution via product page

Caption: Chemical incompatibilities of 4-methoxybenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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